(5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol

• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol
• IUPAC Name: (S)-(5-ethyl-1-azabicyclo[2.2.2]octan-2-yl)-quinolin-4-ylmethanol
• InChI: InChI=1S/C19H24N2O/c1-2-13-12-21-10-8-14(13)11-18(21)19(22)16-7-9-20-17-6-4-3-5-15(16)17/h3-7,9,13-14,18-19,22H,2,8,10-12H2,1H3/t13?,14?,18?,19-/m0/s1
• InChI Key: WFJNHVWTKZUUTR-QHQSXHFQSA-N
• Isomeric SMILES: CCC1CN2CCC1CC2[C@H](C3=CC=NC4=CC=CC=C34)O
• SMILES: CCC1CN2CCC1CC2C(C3=CC=NC4=CC=CC=C34)O

Description

(5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol, also known as QNB-EtOH, is a chemical compound that has been extensively studied for its potential applications in scientific research. QNB-EtOH is a muscarinic acetylcholine receptor antagonist that has been used as a tool compound to investigate the role of muscarinic receptors in various physiological and pathological processes.

Mechanism of Action

(5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol is a competitive antagonist of muscarinic receptors. It binds to the receptor site and prevents acetylcholine from binding, thereby blocking the downstream signaling pathway. This results in a decrease in the activity of the muscarinic receptor and a reduction in the physiological response mediated by the receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol depend on the specific muscarinic receptor subtype that is being targeted. For example, blockade of muscarinic receptors in the gastrointestinal tract can lead to a decrease in smooth muscle contraction and a reduction in gastrointestinal motility. Blockade of muscarinic receptors in the heart can lead to a decrease in heart rate and a reduction in cardiac output.

Advantages and Limitations for Lab Experiments

(5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol is a useful tool compound for investigating the role of muscarinic receptors in various physiological and pathological processes. Its competitive antagonistic properties make it a useful tool for studying the effects of muscarinic receptor blockade on downstream signaling pathways. However, (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol has some limitations in lab experiments. For example, its effects may be non-specific and not limited to muscarinic receptor blockade. (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol may also have off-target effects on other receptors or enzymes.

Future Directions

There are several future directions for research on (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol. One area of research is the development of more specific and selective muscarinic receptor antagonists. Another area of research is the investigation of the role of muscarinic receptors in various pathological conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia. (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol may also be used in the development of new drugs for the treatment of these conditions. Additionally, (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol may be used to investigate the role of muscarinic receptors in other physiological processes such as inflammation and immune function.

Synthesis Methods

The synthesis of (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol involves the reaction between 5-ethyl-1-azabicyclo[2.2.2]oct-2-ene and 4-quinolinecarboxaldehyde in the presence of a reducing agent such as sodium borohydride. The reaction yields (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol as a white solid, which can be purified by recrystallization.

Scientific Research Applications

(5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol has been used as a tool compound to investigate the role of muscarinic receptors in various physiological and pathological processes. Muscarinic receptors are a class of G protein-coupled receptors that are activated by the neurotransmitter acetylcholine. These receptors are widely distributed in the central and peripheral nervous systems and are involved in the regulation of various physiological processes such as smooth muscle contraction, heart rate, glandular secretion, and cognitive function.
(5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol has been used to study the effects of muscarinic receptor blockade on various physiological processes. For example, (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol has been used to investigate the role of muscarinic receptors in the regulation of smooth muscle contraction in the gastrointestinal tract. (5-Ethyl-1-azabicyclo[2.2.2]oct-2-yl)(4-quinolinyl)methanol has also been used to study the effects of muscarinic receptor blockade on cognitive function and memory.